Cas no 1038286-33-7 (N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine)

• Product Name: N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine
• CAS No: 1038286-33-7
• MF: C₁₂H₂₁NS
• MW: 211.366842031479
• CID: 5230167
• PubChem ID: 43180720
• Update Time: 2026-03-07

N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-[2-(1-cyclohexen-1-yl)ethyl]tetrahydro-
• N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine

• Inchi： 1S/C12H21NS/c1-2-4-11(5-3-1)6-8-13-12-7-9-14-10-12/h4,12-13H,1-3,5-10H2
• InChI Key： ZKRVFCQKXKKSPO-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)CCC1=CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine

Comprehensive Overview of N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine (CAS No. 1038286-33-7)

N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine (CAS No. 1038286-33-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclohexene and thiolane moieties, offers a versatile scaffold for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional adaptability.

The molecular structure of N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine combines a cyclohexene ring with a thiolane amine group, making it a valuable intermediate in synthetic chemistry. Its CAS number, 1038286-33-7, is often used in academic and industrial databases to identify this compound precisely. The presence of both unsaturated and saturated cyclic systems in its structure allows for diverse chemical modifications, which are crucial in drug discovery and material design.

One of the most discussed applications of N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine is its role in the development of pharmaceutical intermediates. The compound's ability to act as a building block for more complex molecules has made it a focal point in the synthesis of novel therapeutic agents. Recent studies have explored its utility in creating bioactive molecules with potential applications in treating neurological disorders, thanks to its amine functionality and lipophilic properties.

In addition to its pharmaceutical relevance, N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine is also being investigated for its use in material science. The compound's thiolane ring provides a unique platform for designing polymers and coatings with enhanced durability and flexibility. This has sparked interest in industries ranging from automotive to electronics, where advanced materials are in high demand.

The synthesis of N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine typically involves multi-step organic reactions, including cyclohexene derivatization and amine coupling. These processes are optimized to ensure high yield and purity, which are critical for its subsequent applications. Researchers often highlight the importance of catalytic methods and green chemistry principles in the production of this compound to minimize environmental impact.

Market trends indicate a growing demand for N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine, particularly in regions with robust pharmaceutical and chemical manufacturing sectors. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial clients. The compound's CAS number, 1038286-33-7, is frequently searched in procurement databases, reflecting its commercial significance.

From a regulatory perspective, N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine is not classified as a hazardous substance, which facilitates its handling and transportation. However, standard laboratory safety protocols, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended when working with this compound. Its stability under normal conditions makes it a practical choice for various experimental and industrial applications.

Future research on N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine is expected to explore its potential in catalysis and nanotechnology. Preliminary studies suggest that its amine group could play a pivotal role in the development of catalytic systems for sustainable chemical processes. Additionally, its integration into nanostructured materials could open new avenues in energy storage and sensor technology.

In conclusion, N-[2-(cyclohex-1-en-1-yl)ethyl]thiolan-3-amine (CAS No. 1038286-33-7) is a compound of considerable scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in organic synthesis, pharmaceutical research, and material innovation. As advancements in chemical science continue, this compound is poised to play an even more prominent role in addressing contemporary challenges across multiple disciplines.